Cas no 2166827-40-1 (5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid)
5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid
- EN300-1268560
- 2166827-40-1
-
- Inchi: 1S/C9H10N2O4/c1-15-3-2-7-10-4-6(5-12)8(11-7)9(13)14/h4-5H,2-3H2,1H3,(H,13,14)
- InChI Key: LMAJKHSZIRCLTQ-UHFFFAOYSA-N
- SMILES: O(C)CCC1N=CC(C=O)=C(C(=O)O)N=1
Computed Properties
- Exact Mass: 210.06405680g/mol
- Monoisotopic Mass: 210.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 89.4Ų
5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1268560-1.0g |
5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid |
2166827-40-1 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1268560-50mg |
5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid |
2166827-40-1 | 50mg |
$1247.0 | 2023-10-02 | ||
| Enamine | EN300-1268560-100mg |
5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid |
2166827-40-1 | 100mg |
$1307.0 | 2023-10-02 | ||
| Enamine | EN300-1268560-250mg |
5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid |
2166827-40-1 | 250mg |
$1366.0 | 2023-10-02 | ||
| Enamine | EN300-1268560-500mg |
5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid |
2166827-40-1 | 500mg |
$1426.0 | 2023-10-02 | ||
| Enamine | EN300-1268560-1000mg |
5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid |
2166827-40-1 | 1000mg |
$1485.0 | 2023-10-02 | ||
| Enamine | EN300-1268560-2500mg |
5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid |
2166827-40-1 | 2500mg |
$2912.0 | 2023-10-02 | ||
| Enamine | EN300-1268560-5000mg |
5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid |
2166827-40-1 | 5000mg |
$4309.0 | 2023-10-02 | ||
| Enamine | EN300-1268560-10000mg |
5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid |
2166827-40-1 | 10000mg |
$6390.0 | 2023-10-02 |
5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid
Research Brief on 5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid (CAS: 2166827-40-1)
In recent years, the compound 5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid (CAS: 2166827-40-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrimidine core and functionalized side chains, has demonstrated promising potential as a versatile building block in drug discovery and development. Recent studies have explored its applications in the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. The researchers utilized this compound to develop a series of analogs with enhanced binding affinity and selectivity for specific kinase domains. The study reported a 40% improvement in inhibitory activity compared to previous generations of inhibitors, highlighting the compound's structural advantages.
Further research has examined the compound's potential in antimicrobial applications. A team at the University of Cambridge demonstrated that derivatives of 5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid exhibited potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve interference with bacterial folate metabolism, suggesting a novel approach to addressing antibiotic resistance.
From a chemical perspective, the compound's stability and reactivity profile have been extensively characterized. Recent spectroscopic analyses (NMR and mass spectrometry) confirm its structural integrity under various reaction conditions, making it particularly valuable for multi-step synthetic routes. The formyl and carboxylic acid functional groups provide multiple points for further chemical modification, enabling diverse derivatization strategies.
In pharmaceutical formulation studies, researchers have investigated the compound's physicochemical properties, including solubility, partition coefficient, and crystalline form stability. These studies are crucial for understanding its behavior in biological systems and for optimizing drug delivery approaches. Preliminary results suggest that salt formation at the carboxylic acid moiety may significantly improve bioavailability.
Looking forward, ongoing research is exploring the compound's potential in targeted drug delivery systems. Its molecular structure appears amenable to conjugation with various drug carriers, including nanoparticles and antibody-drug conjugates. Early-stage in vivo studies in rodent models have shown promising tissue distribution profiles with minimal off-target effects.
The commercial availability of 5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid from specialized chemical suppliers has facilitated broader investigation of its applications. Current synthesis protocols have been optimized to achieve >95% purity at the multi-gram scale, supporting its adoption in both academic and industrial research settings.
As research continues, this compound is emerging as a valuable tool in medicinal chemistry, offering unique opportunities for the development of next-generation therapeutics. Its versatility and demonstrated biological activity position it as a compound of significant interest for future drug discovery efforts across multiple therapeutic areas.
2166827-40-1 (5-formyl-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)